Cas no 1029724-85-3 (4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide)

• Product Name: 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide
• CAS No: 1029724-85-3
• MF: C₂₇H₂₅ClN₄O₃
• MW: 488.965405225754
• CID: 5383124
• Update Time: 2025-05-27

4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl]benzamide
• 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide

• Inchi： 1S/C27H25ClN4O3/c1-35-21-12-10-20(11-13-21)31-14-16-32(17-15-31)27(34)25-24(22-4-2-3-5-23(22)29-25)30-26(33)18-6-8-19(28)9-7-18/h2-13,29H,14-17H2,1H3,(H,30,33)
• InChI Key： XHLQGJAHNKTGAN-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(NC=1C(N1CCN(C3=CC=C(OC)C=C3)CC1)=O)C=CC=C2)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide

Comprehensive Overview of 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide (CAS No. 1029724-85-3)

4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide (CAS No. 1029724-85-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name, combines a piperazine core with an indole scaffold, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with serotonin receptors, a hot topic in neuroscience and mental health therapeutics.

The molecular structure of 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide includes a chlorobenzamide moiety, which is known for its bioactivity in various pharmacological contexts. The presence of the methoxyphenyl group further enhances its lipophilicity, a critical factor in drug absorption and bioavailability. Recent studies have explored its potential as a kinase inhibitor, aligning with the growing demand for targeted cancer therapies. This aligns with the surge in searches for "precision medicine" and "personalized treatment options," reflecting public interest in innovative healthcare solutions.

In the context of drug design, the compound's piperazine-1-carbonyl linkage offers versatility for further chemical modifications, a feature highly valued in medicinal chemistry. Its indole-3-yl component is also noteworthy, as indole derivatives are frequently investigated for their neuroprotective and anti-inflammatory properties. These characteristics make CAS No. 1029724-85-3 a promising candidate for addressing conditions like neurodegenerative diseases, a trending topic in aging populations worldwide.

From a synthetic perspective, the preparation of 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide involves multi-step organic reactions, including amide coupling and piperazine derivatization. These methods are frequently searched by chemists seeking efficient protocols for complex molecule synthesis. The compound's purity and stability are critical for research applications, prompting discussions about advanced analytical techniques such as HPLC and mass spectrometry—keywords often associated with quality control in pharmaceutical manufacturing.

Beyond its pharmacological potential, CAS No. 1029724-85-3 has also been studied in the context of chemical biology, where it serves as a tool compound to probe protein-ligand interactions. This aligns with the increasing popularity of "chemical probes" in academic and industrial research, a term frequently queried in scientific databases. Its application in high-throughput screening assays further underscores its utility in modern drug discovery pipelines.

Environmental and safety profiles of 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide are also under investigation, reflecting broader societal concerns about sustainable chemistry. Researchers are exploring greener synthesis routes and biodegradability, topics that resonate with the global push for green chemistry initiatives. This compound’s stability under various pH conditions is another area of interest, particularly for formulation scientists addressing "drug delivery challenges," a frequently searched phrase in pharmaceutical forums.

In summary, 4-chloro-N-{2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-indol-3-yl}benzamide represents a multifaceted compound with significant implications across drug discovery, chemical biology, and material science. Its structural complexity and functional group diversity make it a valuable subject for ongoing research, particularly in areas like receptor modulation and small-molecule therapeutics. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovative biomedical solutions.